Cas no 2229305-66-0 (2-1-(2-fluoro-6-methylphenyl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(2-fluoro-6-methylphenyl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2229305-66-0
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 5973474
• PubChem ID: 165612079
• Update Time: 2025-06-26

2-1-(2-fluoro-6-methylphenyl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-fluoro-6-methylphenyl)cyclopropyl-2-methoxyacetic acid
• 2229305-66-0
• EN300-1744505
• 2-[1-(2-fluoro-6-methylphenyl)cyclopropyl]-2-methoxyacetic acid

• Inchi： 1S/C13H15FO3/c1-8-4-3-5-9(14)10(8)13(6-7-13)11(17-2)12(15)16/h3-5,11H,6-7H2,1-2H3,(H,15,16)
• InChI Key： DYGBACOSCGFIHI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1(C(C(=O)O)OC)CC1

Computed Properties

• Exact Mass: 238.10052250g/mol
• Monoisotopic Mass: 238.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(2-fluoro-6-methylphenyl)cyclopropyl-2-methoxyacetic acid

Introduction to 2-1-(2-fluoro-6-methylphenyl)cyclopropyl-2-methoxyacetic acid (CAS No. 2229305-66-0)

2-1-(2-fluoro-6-methylphenyl)cyclopropyl-2-methoxyacetic acid, identified by its Chemical Abstracts Service (CAS) number 2229305-66-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropyl moiety linked to a fluoro-substituted aromatic ring, has garnered attention due to its structural complexity and potential biological activity. The presence of both fluorine and methyl groups in the phenyl ring, along with the methoxyacetic acid functional group, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The structural framework of 2-1-(2-fluoro-6-methylphenyl)cyclopropyl-2-methoxyacetic acid incorporates several key pharmacophoric elements that are frequently explored in the development of novel therapeutic agents. The fluoro-substituent, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacological activity. In many cases, fluorine atoms can enhance the lipophilicity of a molecule, improve its bioavailability, and increase its resistance to enzymatic degradation. The methyl group at the 6-position of the phenyl ring further contributes to the steric and electronic properties of the compound, potentially influencing its interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the cyclopropyl group in this molecule may serve as an important scaffold for interacting with specific protein targets, while the methoxyacetic acid moiety could provide a hydrogen bonding network essential for receptor binding. These features make 2-1-(2-fluoro-6-methylphenyl)cyclopropyl-2-methoxyacetic acid a valuable scaffold for designing molecules with tailored pharmacological properties.

In the context of contemporary pharmaceutical research, there is growing interest in developing small molecules that can modulate inflammatory pathways and immune responses. The structural features of this compound suggest potential applications in addressing conditions associated with chronic inflammation, such as autoimmune diseases and metabolic disorders. Preliminary in vitro studies have shown that derivatives of this class exhibit inhibitory effects on certain enzymes implicated in inflammatory processes. The fluoro-substituted phenyl ring, for instance, has been observed to interact with residues critical for enzyme activity, leading to reduced catalytic efficiency.

The synthesis of 2-1-(2-fluoro-6-methylphenyl)cyclopropyl-2-methoxyacetic acid presents unique challenges due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yield and purity. Recent reports have highlighted novel methodologies that leverage transition metal catalysis and asymmetric synthesis to streamline the construction of such heterocyclic compounds. These approaches not only enhance efficiency but also allow for greater flexibility in modifying the molecular structure, enabling rapid exploration of chemical space.

One particularly intriguing aspect of this compound is its potential as a building block for more complex drug candidates. By appending additional functional groups or linking it to other pharmacophores, researchers can generate libraries of derivatives with diverse biological activities. High-throughput screening (HTS) techniques combined with structure-based drug design have been instrumental in identifying lead compounds from such libraries. The ability to rapidly assess large collections of analogs ensures that promising candidates can be prioritized for further development.

The role of fluorine in modulating pharmacokinetic properties cannot be overstated. In many successful drugs approved by regulatory agencies, fluorine atoms have been strategically incorporated to enhance their therapeutic index. For example, fluoroquinolones are renowned for their broad-spectrum antimicrobial activity, largely attributed to fluorine's electronic effects on the quinolone core. Similarly, fluorous modifications in other therapeutic classes have been shown to improve drug delivery and target specificity. The presence of a fluoro-substituent in 2-1-(2-fluoro-6-methylphenyl)cyclopropyl-2-methoxyacetic acid suggests that it may exhibit comparable advantages.

As computational methods continue to evolve, so too does our ability to predict the biological behavior of novel compounds before they are synthesized. Machine learning models trained on large datasets of experimentally validated molecules can now provide insights into potential drug-likeness parameters, such as solubility, permeability, and toxicity. These tools are particularly useful when dealing with complex molecules like this one, where traditional experimental approaches may be time-consuming or resource-intensive.

The future directions for research on 2-1-(2-fluoro-6-methylphenyl)cyclopropyl-2-methoxyacetic acid are manifold. Further investigation into its mechanism of action could uncover new therapeutic applications or reveal unexpected side effects. Additionally, exploring synthetic variations may lead to more efficient production methods or novel derivatives with enhanced properties. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible benefits for patients.

In conclusion,2-1-(2-fluoro-6-methylphenyl)cyclopropyl-2-methoxyacetic acid (CAS No. 2229305-66-0) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features—particularly the combination of a fluoro-substituted aromatic ring, a cyclopropyl group, and an methoxyacetic acid moiety—position it as a promising scaffold for developing new therapeutic agents targeting various diseases.